3-(3-fluoro-4-methylphenyl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)propanamide

• IUPAC Name: 3-(3-fluoro-4-methylphenyl)-N-[oxan-4-yl(pyridin-3-yl)methyl]propanamide
• InChI: InChI=1S/C21H25FN2O2/c1-15-4-5-16(13-19(15)22)6-7-20(25)24-21(17-8-11-26-12-9-17)18-3-2-10-23-14-18/h2-5,10,13-14,17,21H,6-9,11-12H2,1H3,(H,24,25)
• InChI Key: FHURAKWAIRVYIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CCC(=O)NC(C2CCOCC2)C3=CN=CC=C3)F
• Molecular Formula: C21H25FN2O2
• Molecular Weight: 356.4 g/mol

Description

3-(3-fluoro-4-methylphenyl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)propanamide is a useful research compound. Its molecular formula is C21H25FN2O2 and its molecular weight is 356.441. The purity is usually 95%.
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Scientific Research Applications

Cancer Therapeutics

Several studies have investigated compounds with structural similarities or functionalities to "3-(3-fluoro-4-methylphenyl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)propanamide," showcasing their potential in cancer therapy. For instance, compounds inhibiting Aurora kinase, which is critical for cell division, are being explored for their cancer therapeutic potentials (ロバート ヘンリー，ジェームズ, 2006). Additionally, novel pyrimidinyl pyrazole derivatives exhibit significant antitumor activity by inducing cytotoxicity against various tumor cell lines, highlighting their promise in oncological applications (H. Naito et al., 2005).

Pain Management

Research into TRPV1 antagonists, which target the capsaicin receptor involved in pain sensation, has identified compounds related to "3-(3-fluoro-4-methylphenyl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)propanamide" that demonstrate potential for pain management. These compounds have shown efficacy in blocking capsaicin-induced hypothermia and reducing neuropathic pain in animal models (H. Ryu et al., 2014).

Fluorescence Sensing

The development of fluorescent sensors for detecting ions in water highlights another application area. For example, derivatives involving pyrenyl and perylenyl groups have been used for the fluorescence turn-on sensing of fluoride ions in water at sub-ppm concentrations, showcasing the versatility of related compounds in environmental and analytical chemistry (M. Hirai et al., 2016).

Novel Synthesis Methods

Research also delves into the synthesis of novel compounds, where the focus is on developing new methodologies for producing fluorinated heterocyclic compounds. These methods facilitate the creation of molecules with potential applications in medicinal chemistry and drug development (G. Shi et al., 1996).